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Compound of Interest

Compound Name: 3-Methyl-1H-indazol-4-ol

Cat. No.: B123466 Get Quote

For Immediate Use by Laboratory Professionals in Research and Drug Development

This document provides crucial safety and logistical guidance for the proper disposal of 3-
Methyl-1H-indazol-4-ol, a compound used in scientific research. Adherence to these

procedures is vital for ensuring laboratory safety and environmental protection. This guide is

designed to be your trusted resource for chemical handling, fostering a culture of safety that

extends beyond the product itself.

I. Understanding the Compound and Associated
Hazards
While a specific Safety Data Sheet (SDS) for 3-Methyl-1H-indazol-4-ol is not readily available,

data from structurally similar indazole derivatives suggest that this compound should be

handled as a potentially hazardous substance.

Key Precautionary Measures:

Assume Hazard: In the absence of specific data, treat 3-Methyl-1H-indazol-4-ol as a

hazardous chemical.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling this compound.[1][2]
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Avoid Exposure: Prevent contact with skin and eyes, and avoid inhalation of dust or fumes.

[1][2][3]

Engineering Controls: Use a chemical fume hood or ensure adequate ventilation.[2][3][4]

II. Proper Disposal Protocol
The primary and recommended method for the disposal of 3-Methyl-1H-indazol-4-ol is
through a licensed hazardous waste disposal service.[1][3][4][5] On-site treatment or disposal

via standard trash or sewer systems is not recommended without a thorough hazard

characterization and explicit approval from your institution's Environmental Health and Safety

(EHS) office.

Step-by-Step Disposal Workflow:

Waste Collection:

Collect waste 3-Methyl-1H-indazol-4-ol and any materials contaminated with it (e.g.,

weighing boats, contaminated gloves, filter paper) in a designated and compatible

hazardous waste container.[5][6]

The container must be in good condition, with a secure, tight-fitting lid.[5][7]

Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "3-Methyl-1H-indazol-4-ol," and any known hazard characteristics.[6]

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA).[6][7]

Ensure that the container is kept closed except when adding waste.[5][6]

Store incompatibles separately. For instance, keep this organic compound away from

strong oxidizing agents.[7]

Disposal Request:
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Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[6]

III. Quantitative Data Summary
In the absence of specific data for 3-Methyl-1H-indazol-4-ol, the following table provides

general guidelines for laboratory hazardous waste accumulation, which should be followed.

Parameter Guideline Source

Maximum Hazardous Waste

Volume in SAA
55 gallons [6]

Maximum Acutely Toxic Waste

(P-list)
1 quart (liquid) or 1 kg (solid) [6]

Container Headspace At least one-inch [7]

pH for Sewer Disposal (if

deemed non-hazardous)
Between 5.5 and 10.5 [8]

IV. Experimental Protocols
This section is not applicable as this document provides disposal procedures rather than

experimental methodologies.

V. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Methyl-1H-indazol-4-ol.

Caption: Disposal workflow for 3-Methyl-1H-indazol-4-ol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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